ArgTX-48 TFA
Overview
Description
ArgTX-48 is a highly potent and subfamily selective antagonist of the NMDARs and AMPARs.
Scientific Research Applications
Imaging and Neurological Studies
- ArgTX-48 TFA is an analogue of argiotoxin-636 found in spider venom, and it shows increased potency and selectivity for ionotropic glutamate (iGlu) receptors. It has been utilized in the development of fluorescent iGlu receptor ligands, proving useful for dynamic studies in neuroscience, particularly in imaging iGlu receptors in hippocampal neurons (Nørager et al., 2013).
Ionotropic Glutamate Receptors Research
- ArgTX-48 TFA and its analogues have been central in structure-activity relationship studies focusing on ionotropic glutamate receptors. Such studies have led to the identification of compounds with increased potency and selectivity for specific iGlu receptor subtypes, providing valuable insights for further research in this area (Poulsen et al., 2013).
Gene Delivery in Neuronal Research
- A study explored the potential of cationic amino acid-based lipids, including Arg-C3-Glu2C14 with TFA-, as nonviral gene delivery vectors in primary cultured neurons. Arg-C3-Glu2C14 with TFA- showed promise as a reliable transfection reagent for primary cultured neurons, highlighting its potential application in gene therapy and neuronal cell biology research (Aoshima et al., 2013).
properties
CAS RN |
1418874-74-4 |
|---|---|
Product Name |
ArgTX-48 TFA |
Molecular Formula |
C40H62F9N11O14 |
Molecular Weight |
1091.9846 |
IUPAC Name |
(S)-N1-(4-((8-((S)-2-amino-5-guanidinopentanamido)octyl)amino)butyl)-2-(2-(2,4-dihydroxyphenyl)acetamido)succinamide tris(2,2,2-trifluoroacetate) |
InChI |
InChI=1S/C30H53N9O6.3C2HF3O2/c31-23(10-9-17-38-30(33)34)28(44)36-15-6-4-2-1-3-5-13-35-14-7-8-16-37-29(45)24(20-26(32)42)39-27(43)18-21-11-12-22(40)19-25(21)41;3*3-2(4,5)1(6)7/h11-12,19,23-24,35,40-41H,1-10,13-18,20,31H2,(H2,32,42)(H,36,44)(H,37,45)(H,39,43)(H4,33,34,38);3*(H,6,7)/t23-,24-;;;/m0.../s1 |
InChI Key |
VWHRWOSSRLYAKG-HFYJLKHYSA-N |
SMILES |
O=C([C@H](CC(N)=O)NC(CC1=CC=C(C=C1O)O)=O)NCCCCNCCCCCCCCNC([C@H](CCCNC(N)=N)N)=O.O=C(C(F)(F)F)O.O=C(C(F)(F)F)O.O=C(C(F)(F)F)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ArgTX-48 TFA; ArgTX48; ArgTX 48; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3S,5R,6R,8S,9S,10R,13S,14S)-10,13-Dimethylhexadecahydro-1H-cyclopenta[a]phenanthrene-3,5,6-triol](/img/structure/B605512.png)
